Cas no 38628-65-8 (2-Hydroxy-3-butynoic acid)

• Product Name: 2-Hydroxy-3-butynoic acid
• CAS No: 38628-65-8
• MF: C₄H₄O₃
• MW: 100.072761535645
• MDL: MFCD00671546
• CID: 54893
• PubChem ID: 170267
• Update Time: 2025-04-18

2-Hydroxy-3-butynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-butynoic acid
• 2-hydroxybut-3-ynoic acid
• 3-Butynoic acid, 2-hydroxy-
• alpha-Hydroxybutynoate
• 2-HYDROXY-3-BUTYNOICACID
• LWNHDEQKHFRYMD-UHFFFAOYSA-N
• 2-Hydroxy-3-butynoic acid, AldrichCPR
• 628H658
• DTXSID00276602
• DTXSID20960490
• MFCD00671546
• EN300-193161
• T72410
• 2-hydroxybut-3-ynoicacid
• H0905
• AS-58499
• A873807
• CS-0254224
• AKOS006223025
• 40027-75-6
• SCHEMBL40262
• 38628-65-8
• DTXCID10227867

• MDL： MFCD00671546
• Inchi： 1S/C4H4O3/c1-2-3(5)4(6)7/h1,3,5H,(H,6,7)
• InChI Key： LWNHDEQKHFRYMD-UHFFFAOYSA-N
• SMILES： OC(C#C)C(=O)O

Computed Properties

• Exact Mass: 100.01600
• Monoisotopic Mass: 100.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.412
• Boiling Point: 279.7°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.518
• PSA: 57.53000
• LogP: -0.93490
• Solubility: Not determined

2-Hydroxy-3-butynoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons